2-Amino-1-(benzofuran-2-yl)ethanol

• IUPAC Name: 2-amino-1-(1-benzofuran-2-yl)ethanol
• InChI: InChI=1S/C10H11NO2/c11-6-8(12)10-5-7-3-1-2-4-9(7)13-10/h1-5,8,12H,6,11H2
• InChI Key: BCJVOWVMKNRFIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(CN)O
• Molecular Formula: C10H11NO2
• DSSTOX Substance ID: DTXSID60510539
• Molecular Weight: 177.20 g/mol
• CAS RN: 7127-27-7

Description

“2-Amino-1-(benzofuran-2-yl)ethanol” is a compound that is used for research and development. It is not intended for medicinal, household, or other uses. It is a derivative of benzofuran, a class of compounds that are ubiquitous in nature.

Synthesis Analysis

Benzofuran derivatives have been synthesized using various methods. For example, a complex benzofuran derivative is constructed by a unique free radical cyclization cascade. Another benzofuran ring is constructed by proton quantum tunneling. These methods have fewer side reactions and high yield, which is conducive to the construction of complex benzofuran ring systems.

Chemical Reactions Analysis

The chemical reactions involving benzofuran derivatives have been studied. For instance, a series of benzofuran-2-yl-(4,5-dihydro-3,5-substituted diphenylpyrazol-1-yl)methanone compounds have been obtained by microwave-assisted synthesis.

Future Directions

Benzofuran and its derivatives have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds. They have potential applications in many aspects, especially in the search for efficient antimicrobial candidates. Therefore, “2-Amino-1-(benzofuran-2-yl)ethanol” may also have potential applications in the future.

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

Trimethylsilylcyanide (1.63 g, 2 ml) was added to a solution of 2-formylbenzofuran (2.0 g), (prepared as described in French Pat. No. 1.537.206) and a trace of zinc iodide in dry ether (50 ml) at 0° under nitrogen. The reaction mixture was stirred under nitrogen at ambient temperature for 10 h. This solution was then added dropwise to a suspension of lithium aluminium hydride (0.63 g) in dry ether under nitrogen. The mixture was heated under reflux for 1 h at the end of the addition. The reaction mixture was cooled; water (0.63 ml), 2 M sodium hydroxide (0.63 ml) and more water (1.89 ml) added, the reaction mixture filtered, the residue washed with chloroform and the combined solvents evaporated to give 2-(2-benzofuranyl)-2-hydroxyethanamine, (1.58 g).